Cas no 40897-22-1 (Methyl 3,5-diphenylpentacyclo[6.4.0.02,5.03,7.04,6]dodeca-1(12),8,10-triene-4-carboxylate)

• Product name: Methyl 3,5-diphenylpentacyclo[6.4.0.02,5.03,7.04,6]dodeca-1(12),8,10-triene-4-carboxylate
• CAS No: 40897-22-1
• MF: C₂₆H₂₀O₂
• MW: 364.435807228088
• CID: 2667873

Methyl 3,5-diphenylpentacyclo[6.4.0.02,5.03,7.04,6]dodeca-1(12),8,10-triene-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1a,2,7,7a-Tetrahydro-1a,8-diphenyl-1,2,7-metheno-1H-cyclopropa[b]naphthalene-1-carboxylic acid methyl ester
• Methyl 3,5-diphenylpentacyclo[6.4.0.02,5.03,7.04,6]dodeca-1(12),8,10-triene-4-carboxylate

• Inchi： 1S/C26H20O2/c1-28-23(27)26-22-20-18-14-8-9-15-19(18)21(24(20,26)16-10-4-2-5-11-16)25(22,26)17-12-6-3-7-13-17/h2-15,20-22H,1H3
• InChI Key： YZNNODHKDDBQIR-UHFFFAOYSA-N
• SMILES： O(C)C(C12C3(C4C=CC=CC=4)C4C5=CC=CC=C5C3C1(C1C=CC=CC=1)C24)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 703
• Topological Polar Surface Area: 26.3